Cas no 1363381-42-3 (3-Iodo-2-methyl-1H-indazole-6-carboxylic acid)

• Product Name: 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid
• CAS No: 1363381-42-3
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• CID: 4591001
• Update Time: 2025-11-02

3-Iodo-2-methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-methyl-2H-indazole-6-carboxylic acid
• 3-iodo-2-methylindazole-6-carboxylic acid
• 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid
• 2H-Indazole-6-carboxylic acid, 3-iodo-2-methyl-

• Inchi： 1S/C9H7IN2O2/c1-12-8(10)6-3-2-5(9(13)14)4-7(6)11-12/h2-4H,1H3,(H,13,14)
• InChI Key： OSITZHWRXMKTSE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C(O)=O)=C2)=C(I)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 488.3±25.0 °C at 760 mmHg
• Flash Point: 249.1±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Iodo-2-methyl-1H-indazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid

Comprehensive Overview of 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363381-42-3): Properties, Applications, and Industry Insights

3-Iodo-2-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363381-42-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This indazole derivative combines an iodine substituent with a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₇IN₂O₂, reflects a balanced polarity ideal for drug discovery applications.

The compound’s iodo-methyl-indazole scaffold is particularly valuable in medicinal chemistry, where researchers exploit its halogenated aromatic ring for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Recent studies highlight its role in developing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies in oncology. The carboxylic acid moiety further enhances its utility by enabling facile derivatization into esters, amides, or other pharmacophores.

In the context of AI-driven drug discovery, 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid exemplifies how fragment-based design accelerates lead optimization. Computational models frequently utilize such fragments to predict binding affinities, a trend dominating 2024’s cheminformatics discussions. Laboratories increasingly search for "high-purity indazole building blocks" or "CAS 1363381-42-3 suppliers," reflecting its commercial relevance.

From a synthetic perspective, the compound’s stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it a pragmatic choice for high-throughput screening. Analytical data, including ¹H-NMR (δ 8.1 ppm for indazole-H) and HPLC purity (>98%), are critical for QC protocols—a key concern for buyers validating "research-grade indazole derivatives."

Environmental and regulatory considerations also shape its applications. Unlike heavier halogens, the iodo-substituent offers a greener alternative for metal-catalyzed reactions, addressing industry shifts toward sustainable chemistry. This aligns with Google Trends data showing rising searches for "eco-friendly halogenated intermediates."

In summary, 3-Iodo-2-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363381-42-3) bridges academic innovation and industrial demand, serving as a cornerstone for next-generation therapeutics. Its multifaceted chemistry continues to inspire patents and publications, solidifying its position in the fine chemicals market.